Cas no 30879-49-3 (1-(5-hydroxy-2-nitro-phenyl)ethanone)

1-(5-hydroxy-2-nitro-phenyl)ethanone structure
30879-49-3 structure
Product Name:1-(5-hydroxy-2-nitro-phenyl)ethanone
CAS No:30879-49-3
MF:C8H7NO4
MW:181.145482301712
MDL:MFCD12827423
CID:88887
PubChem ID:597084
Update Time:2025-04-18

1-(5-hydroxy-2-nitro-phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Hydroxy-2-nitrophenyl)ethanone
    • 2-Nitro-5-hydroxyacetophenone
    • 5'-Hydroxy-2'-nitroacetophenone
    • ethanone, 1-(5-hydroxy-2-nitrophenyl)-
    • 1-(5-hydroxy-2-nitro-phenyl)ethanone
    • 1-(5-hydroxy-2-nitrophenyl)ethan-1-one
    • AKOS015891097
    • 1-(5-Hydroxy-2-nitrophenyl)ethanone #
    • PHQWMZYOGOPUIN-UHFFFAOYSA-
    • SCHEMBL4456465
    • MFCD12827423
    • DTXSID30344464
    • AMY14207
    • DS-4140
    • CS-0314941
    • 30879-49-3
    • BCP30829
    • F11135
    • InChI=1/C8H7NO4/c1-5(10)7-4-6(11)2-3-8(7)9(12)13/h2-4,11H,1H3
    • 2'-Nitro-5'-hydroxyacetophenone
    • PHQWMZYOGOPUIN-UHFFFAOYSA-N
    • 1-(5-Hydroxy-2-nitrophenyl)ethanone;5'-Hydroxy-2'-nitroacetophenone;Ethanone, 1-(5-hydroxy-2-nitrophenyl)-
    • DB-345354
    • ALBB-023703
    • MDL: MFCD12827423
    • Inchi: 1S/C8H7NO4/c1-5(10)7-4-6(11)2-3-8(7)9(12)13/h2-4,11H,1H3
    • InChI Key: PHQWMZYOGOPUIN-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=C(C(C)=O)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 181.03751
  • Monoisotopic Mass: 181.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • Density: 1.380
  • Boiling Point: 391.2 °C at 760 mmHg
  • Flash Point: 391.2 °C at 760 mmHg
  • Refractive Index: 1.596
  • PSA: 80.44
  • LogP: 2.02620

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1-(5-hydroxy-2-nitro-phenyl)ethanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:30879-49-3)1-(5-hydroxy-2-nitro-phenyl)ethanone
Order Number:A1012958
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:13
Price ($):463.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:30879-49-3)1-(5-hydroxy-2-nitro-phenyl)ethanone
A1012958
Purity:99%
Quantity:5g
Price ($):463.0
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